Beryllium formate

• IUPAC Name: beryllium;diformate
• InChI: InChI=1S/2CH2O2.Be/c2*2-1-3;/h2*1H,(H,2,3);/q;;+2/p-2
• InChI Key: CBKLNOZTOBKSDK-UHFFFAOYSA-L
• Canonical SMILES: [Be+2].C(=O)[O-].C(=O)[O-]
• Molecular Formula: Be(CHO2)2, C2H2BeO4
• DSSTOX Substance ID: DTXSID50149498
• Molecular Weight: 99.05 g/mol
• CAS No.: 1111-71-3

Description

Beryllium formate is an inorganic compound with the chemical formula C₂H₂BeO₄ It is a salt formed from beryllium and formic acid this compound is known for its unique properties, including its high thermal stability and its ability to form complexes with various ligands

Preparation Methods

Synthetic Routes and Reaction Conditions: Beryllium formate can be synthesized through the reaction of beryllium hydroxide or beryllium oxide with formic acid. The reaction typically occurs under controlled conditions to ensure the complete conversion of the reactants to the desired product. The general reaction is as follows: [ \text{Be(OH)}_2 + 2 \text{HCOOH} \rightarrow \text{Be(HCOO)}_2 + 2 \text{H}_2\text{O} ]

Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The process requires precise control of temperature and pH to optimize yield and purity. The use of high-purity beryllium hydroxide and formic acid is essential to minimize impurities in the final product.

Types of Reactions:

• Oxidation: this compound can undergo oxidation reactions, particularly when exposed to strong oxidizing agents. This can lead to the formation of beryllium oxide and carbon dioxide. [ \text{Be(HCOO)}_2 + \text{O}_2 \rightarrow \text{BeO} + 2 \text{CO}_2 ]

• Reduction: Reduction reactions involving this compound are less common but can occur under specific conditions, leading to the formation of beryllium metal and formic acid.

• Substitution: this compound can participate in substitution reactions where the formate ions are replaced by other anions or ligands, forming new beryllium complexes.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen, hydrogen peroxide, and other strong oxidizers.

Reducing Agents: Hydrogen gas, lithium aluminum hydride.

Substitution Reagents: Various ligands such as ammonia, phosphines, and other organic molecules.

Major Products Formed:

Oxidation: Beryllium oxide and carbon dioxide.

Reduction: Beryllium metal and formic acid.

Substitution: New beryllium complexes with different ligands.

Scientific Research Applications

Scientific Research Applications

1. Chemistry:

• Precursor for Synthesis: Beryllium formate serves as a precursor for synthesizing other beryllium compounds and complexes. Its coordination chemistry is pivotal in understanding reactivity and molecular interactions.
• Coordination Chemistry Studies: Researchers investigate its ability to form stable complexes with different ligands, which can lead to advancements in material science and catalysis.

2. Biology:

• Toxicity Studies: this compound is studied for its potential effects on biological systems, particularly regarding beryllium toxicity. Understanding how it interacts with biomolecules can provide insights into its biological impact .
• Biomolecular Interactions: The compound's interactions with proteins and enzymes are of interest, especially in elucidating mechanisms of toxicity and cellular responses.

3. Medicine:

4. Industry:

• Catalysis: this compound is utilized as a catalyst in certain chemical reactions, contributing to the efficiency and effectiveness of industrial processes.
• Material Production: It plays a role in producing beryllium-containing materials, which are essential in various high-tech applications due to their unique properties.

Case Study 1: Coordination Chemistry

Research has demonstrated that this compound can stabilize various metal ions through coordination complexes. These complexes have been explored for their potential applications in catalysis and material science, highlighting the compound's versatility in synthetic chemistry.

Case Study 2: Toxicological Assessment

A study focused on the toxicological effects of beryllium compounds, including this compound, revealed critical insights into how these compounds interact with cellular systems. This research is crucial for developing safety protocols for handling beryllium compounds in laboratory settings.

Comparative Analysis Table

Application Area	Description	Challenges
Chemistry	Precursor for other compounds; coordination chemistry studies	Stability and reactivity control
Biology	Toxicity studies; interactions with biomolecules	Managing toxicity
Medicine	Potential use in imaging; therapeutic applications	High toxicity limits clinical use
Industry	Catalytic applications; production of materials	Regulatory compliance and safety

Mechanism of Action

The mechanism by which beryllium formate exerts its effects involves its ability to form stable complexes with various ligands. In biological systems, beryllium ions can interact with proteins and enzymes, potentially disrupting their function. The coordination chemistry of this compound is crucial in understanding its reactivity and interactions at the molecular level.

Comparison with Similar Compounds

Beryllium Acetate: Similar to beryllium formate but with acetate ions instead of formate. It has different solubility and reactivity properties.

Beryllium Chloride: A halide of beryllium, used in different industrial applications and has distinct chemical behavior compared to this compound.

Beryllium Nitrate: Another beryllium salt with nitrate ions, used in various chemical processes and research applications.

Uniqueness: this compound is unique due to its specific coordination chemistry and the ability to form stable complexes with a variety of ligands. Its thermal stability and reactivity with oxidizing and reducing agents also distinguish it from other beryllium compounds.

Biological Activity

Beryllium formate, a compound of beryllium, has garnered attention due to its unique biological activity and potential health implications. This article aims to provide a comprehensive overview of the biological effects associated with this compound, including its mechanisms of action, toxicity, and implications for human health.

This compound is characterized by its coordination with beryllium ions (Be²⁺) and formate ions (HCOO⁻). The compound can be synthesized through the reaction of beryllium hydroxide with formic acid, resulting in a white crystalline solid that is soluble in water. Understanding its chemical structure is crucial for elucidating its biological interactions.

1. Immunological Effects

Beryllium exposure has been linked to chronic beryllium disease (CBD), an immune-mediated condition that arises from sensitization to beryllium. Research indicates that this compound may exacerbate immune responses through the following mechanisms:

• Lymphocyte Activation : Beryllium can stimulate lymphocyte proliferation, as evidenced by studies using the Beryllium Lymphocyte Proliferation Test (BeLPT). In sensitized individuals, exposure to beryllium results in significant lymphocyte activation, which is critical for understanding the immunological pathways involved in CBD .
• Cytokine Production : Exposure to beryllium compounds has been shown to increase the production of pro-inflammatory cytokines. This inflammatory response is mediated by activated macrophages, which also exhibit increased phagocytic activity in the presence of beryllium .

2. Cytotoxicity and Carcinogenic Potential

Beryllium and its compounds, including this compound, have demonstrated cytotoxic effects. Key findings include:

• Cellular Transformation : Studies have shown that beryllium compounds can induce morphological changes in mammalian cells, leading to malignant transformations. This effect is particularly concerning as it suggests a potential link between beryllium exposure and cancer development .
• DNA Damage : Beryllium exposure has been associated with decreased fidelity in DNA synthesis, which may contribute to mutagenesis and tumorigenesis .

Toxicological Studies

Several studies have investigated the toxicological profile of this compound and related compounds:

Study	Findings
Chronic Exposure	Long-term exposure to beryllium compounds has been linked to lung cancer and granulomatous disease .
Animal Studies	Experimental models have shown that beryllium induces tumors in species such as rats and monkeys .
Epidemiological Data	Occupational studies indicate a higher incidence of lung cancer among workers exposed to beryllium .

Chronic Beryllium Disease (CBD)

A significant case study involved a cohort of workers exposed to beryllium in manufacturing settings. The study found that individuals with specific genetic polymorphisms (FCGR3A 158V/F) exhibited increased susceptibility to CBD. The presence of these polymorphisms correlated with greater declines in lung function over time, highlighting the interplay between genetic factors and environmental exposure .

Immunological Response Analysis

In another study focusing on immune responses, researchers observed heightened levels of CD16 expression on alveolar macrophages from patients with CBD. This increase was associated with enhanced phagocytic activity against beryllium particles, suggesting that immune system activation plays a critical role in disease progression .